4-Oxobedfordiaic acid
4-Oxobedfordiaic acid
Brand Name:
Vulcanchem
CAS No.:
68799-38-2
VCID:
VC0114424
InChI:
InChI=1S/C15H22O3/c1-10-4-6-14(12(3)15(17)18)9-8-13(10)7-5-11(2)16/h8,10,14H,3-7,9H2,1-2H3,(H,17,18)/t10-,14+/m0/s1
SMILES:
CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
4-Oxobedfordiaic acid
CAS No.: 68799-38-2
Reference Standards
VCID: VC0114424
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
| CAS No. | 68799-38-2 |
|---|---|
| Product Name | 4-Oxobedfordiaic acid |
| Molecular Formula | C15H22O3 |
| Molecular Weight | 250.33 g/mol |
| IUPAC Name | 2-[(1R,5S)-5-methyl-4-(3-oxobutyl)cyclohept-3-en-1-yl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C15H22O3/c1-10-4-6-14(12(3)15(17)18)9-8-13(10)7-5-11(2)16/h8,10,14H,3-7,9H2,1-2H3,(H,17,18)/t10-,14+/m0/s1 |
| Standard InChIKey | NIQIMYXBAQAIAT-IINYFYTJSA-N |
| Isomeric SMILES | C[C@H]1CC[C@H](CC=C1CCC(=O)C)C(=C)C(=O)O |
| SMILES | CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O |
| Canonical SMILES | CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O |
| Appearance | Oil |
| PubChem Compound | 14633036 |
| Last Modified | Nov 11 2021 |
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